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Compound of Interest

Compound Name:
1-Methylimidazolium hydrogen

sulfate

Cat. No.: B2586800 Get Quote

1-Methylimidazolium Hydrogen Sulfate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylimidazolium hydrogen sulfate, an ionic liquid, has garnered significant attention in

the scientific community for its versatile applications as a catalyst and a green solvent in a

variety of chemical processes. Its unique properties, including low vapor pressure, high thermal

stability, and tunable acidity, make it a compelling alternative to traditional volatile organic

solvents. This technical guide provides an in-depth overview of 1-Methylimidazolium
hydrogen sulfate, focusing on its chemical identity, molecular structure, physicochemical

properties, synthesis, and key applications relevant to chemical research and drug

development.

Core Data
Chemical Identity and Molecular Structure
The fundamental details of 1-Methylimidazolium hydrogen sulfate are summarized below.
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Identifier Value Reference

CAS Number 681281-87-8 [1][2][3][4]

Molecular Formula C₄H₆N₂ · H₂SO₄ [1][2][4]

Molecular Weight 180.18 g/mol [1][2]

IUPAC Name 1-methylimidazole;sulfuric acid [5]

SMILES CN1C=CN=C1.OS(=O)(=O)O [3][5]

InChI Key
TVEOIQKGZSIMNG-

UHFFFAOYSA-N
[3][5]

Molecular Structure:

The molecule consists of a 1-methylimidazolium cation ([C₄H₆N₂]⁺) and a hydrogen sulfate

anion (HSO₄⁻). The positive charge is delocalized over the imidazole ring, and the anion

provides the Brønsted acidity.

Physicochemical Properties
A compilation of the key physicochemical properties of 1-Methylimidazolium hydrogen
sulfate is presented in the table below, offering a comparative overview of its characteristics.
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Property Value Reference

Physical Form Solid [3]

Impurities ≤1% water [3][4]

Anion Traces (Chloride) ≤20 mg/kg [3]

Decomposition Temperature 270 °C [6]

Glass Transition Temperature

(Tg)
-70.1 °C [6]

Conductivity 2–3 mS/cm [6]

Density 1.442 g/cm³ [6]

Viscosity 680 cP [6]

Experimental Protocols
Synthesis of 1-Methylimidazolium Hydrogen Sulfate
A straightforward and common method for the synthesis of 1-Methylimidazolium hydrogen
sulfate involves the direct reaction of 1-methylimidazole with sulfuric acid.

Materials:

1-methylimidazole

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Ice bath

Procedure:

In a round-bottom flask, place 1-methylimidazole.

Cool the flask in an ice bath.
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Slowly add an equimolar amount of concentrated sulfuric acid dropwise to the stirred 1-

methylimidazole.

After the addition is complete, allow the mixture to warm to room temperature.

Continue stirring the reaction mixture for 48 hours.

After the reaction, wash the resulting product with diethyl ether (5 x 5 mL) to remove any

unreacted starting materials.

Dry the purified product under vacuum at 70 °C for 10 hours to yield 1-Methylimidazolium
hydrogen sulfate.

Applications in Organic Synthesis and Catalysis
1-Methylimidazolium hydrogen sulfate has demonstrated significant utility as a recyclable

Brønsted acidic catalyst in a variety of organic transformations. Its acidic nature, coupled with

its properties as an ionic liquid, facilitates high yields and clean reaction profiles.

Catalytic Synthesis of Dihydropyrimidinones (Biginelli
Reaction)
1-Methylimidazolium hydrogen sulfate, in conjunction with chlorotrimethylsilane, serves as

an effective catalytic system for the one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones,

which are heterocyclic compounds with a wide range of biological activities.[1]

General Reaction Scheme: An aldehyde, a β-ketoester, and urea or thiourea are condensed in

the presence of the catalytic system.

Synthesis of Spiro[indoline-3′,2-quinazoline]2′,4(3H)-
dione Derivatives
This ionic liquid can be utilized as a reusable catalyst for the environmentally friendly synthesis

of spiro[indoline-3′,2-quinazoline]2′,4(3H)-dione derivatives.[1] These compounds are of

interest in medicinal chemistry due to their potential therapeutic properties.

Preparation of 2,5-dimethyl-N-substituted Pyrroles
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1-Methylimidazolium hydrogen sulfate catalyzes the synthesis of biologically important 2,5-

dimethyl-N-substituted pyrroles.[1]

Esterification Reactions
The ionic liquid has been employed as a catalyst for esterification reactions, demonstrating

high yields. For the synthesis of isoamyl acetate, the catalyst could be recycled and reused for

at least four cycles with minimal loss of activity.[7]

Quantitative Data for Esterification Reactions:[7]

Alcohol
Yield with [bsmim][HSO₄]
(%)

Yield with H₂SO₄ (%)

Ethanol 93.5 (average) 73 (average)

Isoamyl alcohol 93.5 (average) 73 (average)

Octanol 51 (average) 35 (average)

Note: The data presented is for a related task-specific ionic liquid, 1-(4-sulfonic acid)-butyl-3-

methylimidazolium hydrogen sulfate ([bsmim][HSO₄]), which highlights the catalytic potential of

imidazolium hydrogen sulfate-based ionic liquids.

Applications in Biomass Conversion
The conversion of lignocellulosic biomass into valuable platform chemicals is a cornerstone of

sustainable chemistry. 1-Methylimidazolium hydrogen sulfate has shown promise in this

area.

Production of 5-Hydroxymethylfurfural (5-HMF)
This ionic liquid can be used for the direct conversion of Japanese cedar into 5-

hydroxymethylfurfural (5-HMF), a key platform chemical. A maximum yield of approximately 9

wt% was achieved after 15 minutes of treatment at 160 °C.[8]

Potential Applications in Drug Delivery
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While direct applications of 1-Methylimidazolium hydrogen sulfate in drug formulations are

still emerging, related research points to its potential in this field.

Fabrication of Lignin-Based Spherical Particles
A study on a related imidazolium hydrogen sulfate, 1-(propoxymethyl)-1H-imidazolium

hydrogen sulfate, demonstrated its use in the fabrication of lignin-based spherical particles.[9]

[10] These particles exhibited antibacterial properties, suggesting potential applications in drug

delivery systems for antimicrobial agents. The particles were synthesized using a soft-

templating method with varying weight ratios of lignin to the ionic liquid.[10]

Experimental Workflows and Diagrams
Synthesis of 1-Methylimidazolium Hydrogen Sulfate

Reactants

Reaction Purification Product

1-Methylimidazole

Slow Mixing
in Ice Bath

H₂SO₄

Stirring at RT
for 48h

Wash with
Diethyl Ether

Vacuum Drying
at 70°C

1-Methylimidazolium
Hydrogen Sulfate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Methylimidazolium hydrogen sulfate.

Catalytic Application in Organic Synthesis
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Caption: General workflow for a catalytic reaction using 1-Methylimidazolium hydrogen
sulfate.

Safety Information
1-Methylimidazolium hydrogen sulfate is classified as a corrosive substance and requires

careful handling.

Hazard Pictogram: GHS05 (Corrosion)
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Signal Word: Danger

Hazard Statement: H314 - Causes severe skin burns and eye damage.

Precautionary Statements: P260, P280, P303+P361+P353, P304+P340+P310,

P305+P351+P338, P363.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

Conclusion
1-Methylimidazolium hydrogen sulfate is a versatile ionic liquid with significant potential in

various fields of chemical research. Its role as a green and recyclable catalyst in organic

synthesis is well-established, with applications in the formation of biologically relevant

molecular scaffolds. While its direct application in drug formulation and delivery is an area

requiring further exploration, preliminary studies on related ionic liquids suggest promising

avenues for future research, particularly in the development of novel drug carriers. The detailed

information and protocols provided in this guide aim to support researchers and professionals

in leveraging the unique properties of this ionic liquid for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methylimidazolium hydrogen sulfate 95 681281-87-8 [sigmaaldrich.com]

2. scbt.com [scbt.com]

3. 1-甲基咪唑鎓硫酸氢盐 95% | Sigma-Aldrich [sigmaaldrich.com]

4. 1-Methylimidazolium hydrogen sulfate, 95% | 681281-87-8 | www.ottokemi.com
[ottokemi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2586800?utm_src=pdf-body
https://www.benchchem.com/product/b2586800?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/59760
https://www.scbt.com/p/1-methylimidazolium-hydrogen-sulfate-681281-87-8
https://www.sigmaaldrich.com/HK/zh/product/aldrich/59760
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/1-methylimidazolium-hydrogen-sulfate-quality-95-mi-0070.aspx
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/1-methylimidazolium-hydrogen-sulfate-quality-95-mi-0070.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2586800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 1-Methylimidazolium hydrogen sulfate | C4H8N2O4S | CID 12000533 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. innospk.com [innospk.com]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. Frontiers | The Practical Utility of Imidazolium Hydrogen Sulfate Ionic Liquid in Fabrication
of Lignin-Based Spheres: Structure Characteristic and Antibacterial Activity [frontiersin.org]

10. The Practical Utility of Imidazolium Hydrogen Sulfate Ionic Liquid in Fabrication of Lignin-
Based Spheres: Structure Characteristic and Antibacterial Activity - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CAS number and molecular structure of 1-
Methylimidazolium hydrogen sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2586800#cas-number-and-molecular-structure-of-1-
methylimidazolium-hydrogen-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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